Cas no 66424-46-2 (Fenoprofen Sodium Salt Dihydrate)

• Product Name: Fenoprofen Sodium Salt Dihydrate
• CAS No: 66424-46-2
• MF: C₁₅H₁₇NaO₄
• MW: 284.28285574913
• CID: 829282
• Update Time: 2025-06-14

Fenoprofen Sodium Salt Dihydrate Chemical and Physical Properties

Names and Identifiers

• Fenoprofen Sodium
• Fenoprofen Sodium Salt Dihydrate
• FENOPROFEN SODIUM (500 MG)
• Fenoprofen Sodium (1269550)

• Inchi： 1S/C15H14O3.Na.H2O.H/c1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13;;;/h2-11H,1H3,(H,16,17);;1H2;
• InChI Key： HJNLUTVYLSWBTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=C(C(C)C(=O)O)C=1.[NaH].O

Fenoprofen Sodium Salt Dihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Fenoprofen Sodium Salt Dihydrate

Comprehensive Overview of Fenoprofen Sodium Salt Dihydrate (CAS No. 66424-46-2): Properties, Applications, and Research Insights

Fenoprofen Sodium Salt Dihydrate (CAS No. 66424-46-2) is a well-known nonsteroidal anti-inflammatory drug (NSAID) derivative, widely recognized for its analgesic and antipyretic properties. As a sodium salt dihydrate form of Fenoprofen, this compound offers enhanced solubility and bioavailability compared to its free acid counterpart. Researchers and pharmaceutical manufacturers frequently utilize this compound in formulations targeting pain management, inflammation, and fever reduction. The growing demand for effective NSAIDs in treating conditions like arthritis and musculoskeletal disorders has propelled interest in Fenoprofen Sodium Salt Dihydrate as a key active pharmaceutical ingredient (API).

The chemical structure of Fenoprofen Sodium Salt Dihydrate features a propionic acid moiety, which is characteristic of many NSAIDs. Its molecular formula is C₁₅H₁₃NaO₃·2H₂O, with a molecular weight of 294.26 g/mol. The dihydrate form ensures stability and ease of handling in industrial and laboratory settings. Recent studies highlight its mechanism of action as a cyclooxygenase (COX) inhibitor, which reduces prostaglandin synthesis—a pathway central to inflammation and pain. This mechanism aligns with current trends in personalized medicine and targeted drug delivery, making it a subject of ongoing research in pharmacokinetics and formulation science.

In the context of user queries, Fenoprofen Sodium Salt Dihydrate is often searched alongside terms like "NSAID alternatives", "arthritis pain relief", and "bioavailability enhancement techniques". These keywords reflect the compound's relevance in addressing modern healthcare challenges, such as the need for safer analgesics with fewer gastrointestinal side effects. Additionally, the rise of green chemistry has spurred interest in sustainable synthesis methods for Fenoprofen Sodium Salt Dihydrate, with researchers exploring solvent-free or catalytic processes to minimize environmental impact.

From a regulatory perspective, Fenoprofen Sodium Salt Dihydrate complies with major pharmacopoeial standards, including the United States Pharmacopeia (USP) and European Pharmacopoeia (Ph. Eur.). Its quality control parameters—such as purity (≥98%), loss on drying, and residual solvents—are rigorously monitored to ensure compliance with Good Manufacturing Practices (GMP). This adherence to standards is critical for manufacturers aiming to meet the increasing global demand for high-quality APIs, particularly in emerging markets where generic drug production is expanding rapidly.

Recent advancements in drug delivery systems have further elevated the significance of Fenoprofen Sodium Salt Dihydrate. For instance, its incorporation into nanoparticle-based formulations and transdermal patches has shown promise in improving patient compliance and reducing dosing frequency. Such innovations resonate with trending topics like "smart therapeutics" and "controlled-release technologies", which dominate academic and industry discussions. Furthermore, the compound's compatibility with biodegradable polymers makes it a candidate for sustainable pharmaceutical packaging solutions—a hot topic in circular economy initiatives.

In summary, Fenoprofen Sodium Salt Dihydrate (CAS No. 66424-46-2) represents a versatile and well-studied NSAID with broad applications in pain management and inflammation control. Its optimized physicochemical properties, coupled with ongoing research into novel formulations, position it as a valuable asset in both current and future therapeutic landscapes. As the pharmaceutical industry continues to evolve, this compound will likely remain a focal point for innovations addressing efficacy, safety, and sustainability.